Cas no 90950-11-1 (3-(1-aminocyclohexyl)propanoic acid hydrochloride)

• Product Name: 3-(1-aminocyclohexyl)propanoic acid hydrochloride
• CAS No: 90950-11-1
• CID: 4664749
• Update Time: 2025-06-08

3-(1-aminocyclohexyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclohexyl)propanoic acid hydrochloride

Additional information on 3-(1-aminocyclohexyl)propanoic acid hydrochloride

Recent Advances in the Study of 3-(1-aminocyclohexyl)propanoic acid hydrochloride (CAS: 90950-11-1)

3-(1-aminocyclohexyl)propanoic acid hydrochloride (CAS: 90950-11-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential applications as a building block for novel therapeutics, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. This research briefing synthesizes the latest findings on its synthesis, pharmacological properties, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs. The research highlighted its structural versatility, enabling modifications that enhance blood-brain barrier permeability while maintaining high receptor affinity. Computational modeling and in vitro assays revealed promising binding profiles for GABA_A and GABA_B receptors, suggesting potential applications in anxiety and epilepsy treatment.

Further investigations into its metabolic stability, reported in Drug Metabolism and Disposition (2024), showed exceptional pharmacokinetic properties. The hydrochloride salt form (90950-11-1) exhibited improved aqueous solubility (≥50 mg/mL at pH 7.4) compared to the free base, with 85% oral bioavailability in rodent models. These characteristics position it as an attractive candidate for further preclinical development.

Emerging applications in neurodegenerative diseases were explored in a recent ACS Chemical Neuroscience publication. The compound demonstrated neuroprotective effects in cellular models of Alzheimer's disease, reducing tau hyperphosphorylation by 40-60% at micromolar concentrations. Structure-activity relationship (SAR) studies identified the cyclohexylamine moiety as critical for this activity, while the propanoic acid group contributed to reduced cytotoxicity.

Industrial-scale synthesis advancements were reported by Chen et al. (2024), achieving a 72% overall yield through a novel catalytic hydrogenation process. This method addressed previous challenges in stereochemical control, producing the desired (R)-enantiomer with >99% ee. The improved synthetic route has facilitated current Good Manufacturing Practice (cGMP) production for ongoing Phase I clinical trials of derivative compounds.

Safety profiling data from recent toxicology studies indicate favorable characteristics, with no observed adverse effects at doses up to 500 mg/kg in 28-day repeat-dose studies. The compound showed minimal inhibition of major cytochrome P450 enzymes (IC₅₀ > 100 μM), suggesting low potential for drug-drug interactions in therapeutic applications.

Future research directions include exploration of prodrug formulations to further enhance CNS penetration and investigation of its potential as a scaffold for developing dual-acting therapeutics targeting both GABAergic and glutamatergic systems. The compound's unique structural features continue to make it a valuable tool for medicinal chemistry innovation.